3,6-Diaminoacridine-9-carbonitrile

• CAS No.: 501935-96-2
• Product Name: 3,6-Diaminoacridine-9-carbonitrile
• Molecular Formula: C14H10N4
• Molecular Weight: 234.26 g/mol
• IUPAC Name: 3,6-diaminoacridine-9-carbonitrile
• Standard InChI: InChI=1S/C14H10N4/c15-7-12-10-3-1-8(16)5-13(10)18-14-6-9(17)2-4-11(12)14/h1-6H,16-17H2
• Standard InChIKey: PUMGFEMNXBLDKD-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=C1N)N=C3C=C(C=CC3=C2C#N)N
• Canonical SMILES: C1=CC2=C(C=C1N)N=C3C=C(C=CC3=C2C#N)N
• Appearance: Solid powder
• Description: CTX1 is an HdmX inhibitor. It acts by binding directly to HdmX to prevent p53-HdmX complex formation, resulting in the rapidly induction of p53 in a DNA damage-independent manner.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: CTX1; CTX-1; CTX 1; NSC-363260; NSC 363260; NSC363260
• Reference: 1: Song L, Bi YN, Zhang PY, Yuan XM, Liu Y, Zhang Y, Huang JY, Zhou K. Optimization of the Time Window of Interest in Ovariectomized Imprinting Control Region Mice for Antiosteoporosis Research. Biomed Res Int. 2017;2017:8417814. doi: 10.1155/2017/8417814. Epub 2017 Oct 8. PubMed PMID: 29119115; PubMed Central PMCID: PMC5651096.; 2: Holmøy T, Lindstrøm JC, Eriksen EF, Steffensen LH, Kampman MT. High dose vitamin D supplementation does not affect biochemical bone markers in multiple sclerosis - a randomized controlled trial. BMC Neurol. 2017 Apr 4;17(1):67. doi: 10.1186/s12883-017-0851-0. PubMed PMID: 28376767; PubMed Central PMCID: PMC5381015.; 3: Kharroubi A, Saba E, Smoom R, Bader K, Darwish H. Serum 25-hydroxyvitamin D and bone turnover markers in Palestinian postmenopausal osteoporosis and normal women. Arch Osteoporos. 2017 Dec;12(1):13. doi: 10.1007/s11657-017-0306-7. Epub 2017 Jan 26. PubMed PMID: 28124221; PubMed Central PMCID: PMC5266783.; 4: Gorai B, Sivaraman T. Delineating residues for haemolytic activities of snake venom cardiotoxin 1 from Naja naja as probed by molecular dynamics simulations and in vitro validations. Int J Biol Macromol. 2017 Feb;95:1022-1036. doi: 10.1016/j.ijbiomac.2016.10.091. Epub 2016 Oct 29. PubMed PMID: 27984143.; 5: Shulepko MA, Lyukmanova EN, Shenkarev ZO, Dubovskii PV, Astapova MV, Feofanov AV, Arseniev AS, Utkin YN, Kirpichnikov MP, Dolgikh DA. Towards universal approach for bacterial production of three-finger Ly6/uPAR proteins: Case study of cytotoxin I from cobra N. oxiana. Protein Expr Purif. 2017 Feb;130:13-20. doi: 10.1016/j.pep.2016.09.021. Epub 2016 Oct 1. PubMed PMID: 27702601.; 6: Gorai B, Karthikeyan M, Sivaraman T. Putative membrane lytic sites of P-type and S-type cardiotoxins from snake venoms as probed by all-atom molecular dynamics simulations. J Mol Model. 2016 Oct;22(10):238. doi: 10.1007/s00894-016-3113-y. Epub 2016 Sep 15. PubMed PMID: 27628673.; 7: Karan G, Wang H, Chakrabarti A, Karan S, Liu Z, Xia Z, Gundluru M, Moreton S, Saunthararajah Y, Jackson MW, Agarwal MK, Wald DN. Identification of a Small Molecule That Overcomes HdmX-Mediated Suppression of p53. Mol Cancer Ther. 2016 Apr;15(4):574-582. doi: 10.1158/1535-7163.MCT-15-0467. Epub 2016 Feb 16. PubMed PMID: 26883273; PubMed Central PMCID: PMC4873346.; 8: Aschermann S, Englbrecht M, Bergua A, Spriewald BM, Said-Nahal R, Breban M, Schett G, Rech J. Presence of HLA-B27 is associated with changes of serum levels of mediators of the Wnt and hedgehog pathway. Joint Bone Spine. 2016 Jan;83(1):43-6. doi: 10.1016/j.jbspin.2015.03.019. Epub 2015 Oct 19. PubMed PMID: 26494593.; 9: Johnson RW, McGregor NE, Brennan HJ, Crimeen-Irwin B, Poulton IJ, Martin TJ, Sims NA. Glycoprotein130 (Gp130)/interleukin-6 (IL-6) signalling in osteoclasts promotes bone formation in periosteal and trabecular bone. Bone. 2015 Dec;81:343-51. doi: 10.1016/j.bone.2015.08.005. Epub 2015 Aug 7. PubMed PMID: 26255596.; 10: Sinningen K, Albus E, Thiele S, Grossklaus S, Kurth T, Udey MC, Chavakis T, Hofbauer LC, Rauner M. Loss of milk fat globule-epidermal growth factor 8 (MFG-E8) in mice leads to low bone mass and accelerates ovariectomy-associated bone loss by increasing osteoclastogenesis. Bone. 2015 Jul;76:107-14. doi: 10.1016/j.bone.2015.04.003. Epub 2015 Apr 11. PubMed PMID: 25868798.; 11: Barbe MF, Jain NX, Massicotte VS, Popoff SN, Barr-Gillespie AE. Ergonomic task reduction prevents bone osteopenia in a rat model of upper extremity overuse. Ind Health. 2015;53(3):206-21. doi: 10.2486/indhealth.2014-0159. Epub 2015 Feb 9. PubMed PMID: 25739896; PubMed Central PMCID: PMC4466874.; 12: Vidal B, Cascão R, Vale AC, Cavaleiro I, Vaz MF, Brito JA, Canhão H, Fonseca JE. Arthritis induces early bone high turnover, structural degradation and mechanical weakness. PLoS One. 2015 Jan 24;10(1):e0117100. doi: 10.1371/journal.pone.0117100. eCollection 2015. Erratum in: PLoS One. 2015;10(9):e0137372. PubMed PMID: 25617902; PubMed Central PMCID: PMC4305284.; 13: Gorai B, Sivaraman T. Unfolding stabilities of two paralogous proteins from Naja naja naja (Indian cobra) as probed by molecular dynamics simulations. Toxicon. 2013 Sep;72:11-22. doi: 10.1016/j.toxicon.2013.05.024. Epub 2013 Jun 18. PubMed PMID: 23791667.; 14: Wu M, Ming W, Tang Y, Zhou S, Kong T, Dong W. The anticancer effect of cytotoxin 1 from Naja atra Cantor venom is mediated by a lysosomal cell death pathway involving lysosomal membrane permeabilization and cathepsin B release. Am J Chin Med. 2013;41(3):643-63. doi: 10.1142/S0192415X13500456. PubMed PMID: 23711147.; 15: Holecki M, Chudek J, Więcek A, Titz-Bober M, Duława J. The serum level of fibroblast growth factor-23 and calcium-phosphate homeostasis in obese perimenopausal women. Int J Endocrinol. 2011;2011:707126. doi: 10.1155/2011/707126. Epub 2011 Nov 24. PubMed PMID: 22164160; PubMed Central PMCID: PMC3227462.; 16: Muratore A, Zimmitti G, Ribero D, Mellano A, Viganò L, Capussotti L. Chemotherapy between the first and second stages of a two-stage hepatectomy for colorectal liver metastases: should we routinely recommend it? Ann Surg Oncol. 2012 Apr;19(4):1310-5. doi: 10.1245/s10434-011-2069-5. Epub 2011 Sep 23. PubMed PMID: 21947627.; 17: Moore TA, Berger AM, Dizona P. Sleep aid use during and following breast cancer adjuvant chemotherapy. Psychooncology. 2011 Mar;20(3):321-5. doi: 10.1002/pon.1756. PubMed PMID: 20878849; PubMed Central PMCID: PMC3013239.; 18: Frisbie DD, Al-Sobayil F, Billinghurst RC, Kawcak CE, McIlwraith CW. Changes in synovial fluid and serum biomarkers with exercise and early osteoarthritis in horses. Osteoarthritis Cartilage. 2008 Oct;16(10):1196-204. doi: 10.1016/j.joca.2008.03.008. Epub 2008 Apr 28. PubMed PMID: 18442931.; 19: Billinghurst RC, Brama PA, van Weeren PR, Knowlton MS, McIlwraith CW. Significant exercise-related changes in the serum levels of two biomarkers of collagen metabolism in young horses. Osteoarthritis Cartilage. 2003 Oct;11(10):760-9. PubMed PMID: 13129696.; 20: Müller I, Medina-Selby A, Palacios JL, Martinez P, Opazo P, Bruce E, Mancilla M, Valenzuela P, Yudelevich A, Venegas A. Cloning and comparison of ten gene sequences of a Chilean H. pylori strain with other H. pylori strains revealed higher variability for VacA and CagA virulence factors. Biol Res. 2002;35(1):67-84. PubMed PMID: 12125208.
• PubChem Compound: 435038
• Last Modified: Nov 11 2021